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Compound of Interest

Compound Name: 1-Dodecen-11-yne

Cat. No.: B12090427

An In-depth Technical Guide to 1-Dodecen-11-
yhe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available chemical information for 1-
Dodecen-11-yne. The content is tailored for professionals in research and development who
require accurate and readily accessible data.

Core Chemical Identifiers

A critical step in the comprehensive study of any chemical compound is the unambiguous
identification through its CAS number and molecular formula. This information is foundational
for database searches, regulatory compliance, and procurement.

Identifier Value Source
Compound Name 1-Dodecen-11-yne

Molecular Formula Ci12H20 [1]

CAS Number Not Available
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Note on CAS Number: A specific CAS Registry Number for 1-Dodecen-11-yne could not be
readily identified from available public resources. The absence of a dedicated CAS number can
indicate that the compound is novel, not widely commercially available, or is indexed under a
different nomenclature. Researchers are advised to exercise caution when sourcing this
compound and to verify its identity through analytical methods.

Data Unavailability and Further Research

A comprehensive search for detailed experimental protocols, signaling pathway involvement,
and quantitative data for 1-Dodecen-11-yne did not yield specific results. The information
available in public databases is limited to its basic chemical structure and formula.

For researchers interested in the synthesis, reactivity, and biological activity of 1-Dodecen-11-
yne, the following steps are recommended:

o Chemical Synthesis: As no standardized synthesis protocols were found, a de novo synthetic
route would need to be designed. This would likely involve strategic carbon-carbon bond
formation to construct the 12-carbon backbone with the terminal alkene and alkyne
functionalities.

e Structural Verification: Following synthesis, rigorous structural confirmation using techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
Infrared (IR) spectroscopy is essential.

o Exploratory Biological Screening: To determine potential applications in drug development,
the compound would need to be subjected to a battery of in vitro and in vivo assays to
assess its activity against various biological targets and its pharmacokinetic profile.

Logical Relationship for Further Investigation

To facilitate further research into this compound, a logical workflow is proposed. This workflow
outlines the necessary steps from initial synthesis to potential application.
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Caption: Proposed workflow for the investigation of 1-Dodecen-11-yne.

This guide serves as a starting point for researchers and professionals. The lack of extensive
public data on 1-Dodecen-11-yne highlights an opportunity for novel research and discovery in
the fields of organic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Dodecen-11-yne CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12090427#1-dodecen-11-yne-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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